Cas no 2172041-86-8 (3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-2-yl}propanoic acid
• CAS No: 2172041-86-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6006576
• PubChem ID: 165555046
• Update Time: 2025-05-24

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-2-yl}propanoic acid
• 3-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]pyrrolidin-2-yl}propanoic acid
• EN300-1543326
• 2172041-86-8

• Inchi： 1S/C27H32N2O6/c1-34-24(26(32)29-16-6-7-18(29)12-13-25(30)31)14-15-28-27(33)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： HRJIOJJKYCWIIC-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC1CCC(=O)O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-2-yl}propanoic acid

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-2-yl}propanoic acid: A Comprehensive Overview

3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-2-yl}propanoic acid is a complex organic compound with the CAS number 2172041-86-8. This compound belongs to the class of peptide derivatives, specifically designed for applications in biological research and pharmaceutical development. Its structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of this group suggests that the compound is likely used as an intermediate in the synthesis of more complex peptide structures or as a building block in drug discovery.

The molecular structure of this compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing ring, commonly found in various bioactive molecules. The pyrrolidine ring is substituted with a Fmoc-amino butanoyl group, which introduces additional functional groups that can participate in various chemical reactions. The methoxy group attached to the butanoyl chain adds to the compound's hydrophobicity and may influence its solubility properties, making it suitable for specific biological assays or formulation requirements.

In recent years, there has been significant interest in compounds like this one due to their potential applications in targeted drug delivery and biosensor development. Researchers have explored the use of Fmoc-containing peptides as carriers for delivering therapeutic agents to specific tissues or cells. For instance, studies have shown that Fmoc groups can be used to modulate the stability and release kinetics of drugs, making them more effective in treating diseases such as cancer or inflammatory disorders.

The synthesis of this compound involves multiple steps, including the preparation of the Fmoc-amino butanoyl derivative and its subsequent coupling with the pyrrolidine ring. Advanced techniques such as Solid Phase Peptide Synthesis (SPPS) are often employed to ensure high yields and purity. The use of protecting groups like Fmoc allows chemists to control the reactivity of amino acids during synthesis, enabling the construction of complex peptide sequences with high precision.

In terms of biological activity, this compound has been studied for its potential role in modulating enzyme activity or serving as a substrate for proteolytic enzymes. For example, researchers have investigated its ability to inhibit or activate specific kinases, which are key players in cellular signaling pathways. Such studies are crucial for understanding how this compound can be optimized for therapeutic applications.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, interaction with biological targets, and potential for optimization. These computational approaches complement experimental studies, accelerating the drug discovery process and reducing costs associated with trial-and-error synthesis.

In conclusion, 3-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpyrrolidin-2-yl}propanoic acid represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structure and functional groups make it a promising candidate for various applications, from peptide synthesis to drug delivery systems. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing medical science and therapeutic development.